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Compound of Interest

Compound Name: Methoxpropamine

CAS No.: 2504100-71-2

Cat. No.: B16369217

Get Quote

Methoxpropamine (MXPr), a novel psychoactive substance (NPS), is a dissociative anesthetic

of the arylcyclohexylamine class.[1][2][3] First identified in Denmark in October 2019, it is

structurally related to ketamine and methoxetamine (MXE).[1][2][4][5] This technical guide

provides a comprehensive overview of its chemical and physical properties, analytical

characterization, metabolic pathways, and mechanism of action, tailored for researchers,

scientists, and drug development professionals.

Chemical and Physical Properties
Methoxpropamine is characterized by a cyclohexylamine unit with a 3-methoxyphenyl group

and an N-propyl group attached to the same carbon.[2] This structure is responsible for its

activity as an N-Methyl-D-Aspartate (NMDA) receptor antagonist.[1][6]

Table 1: Chemical Identifiers and Properties of
Methoxpropamine
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Identifier Value

IUPAC Name
2-(3-methoxyphenyl)-2-

(propylamino)cyclohexan-1-one[6][7]

Synonyms
MXPr, 2-Oxo-3'-methoxy-PCPr, 3-methoxy-2-

oxo PCPr[1][8][9]

Chemical Class Arylcyclohexylamine[1][4][6]

CAS Number 2504100-71-2[1][7][9][10]

Molecular Formula
C₁₆H₂₃NO₂ (Free Base)[1][3][7] C₁₆H₂₄ClNO₂

(Hydrochloride Salt)[6]

Molecular Weight
261.365 g/mol (Free Base)[1][7][9] 297.82 g/mol

(Hydrochloride Salt)[6]

Table 2: Physical and Spectroscopic Properties of
Methoxpropamine

Property Value / Description

Appearance Crystalline solid, Powder[8][9][11]

Solubility (HCl Salt)

DMF: 20 mg/mL[8][9] DMSO: 10 mg/mL[8][9]

Ethanol: 20 mg/mL[8][9] PBS (pH 7.2): 2

mg/mL[8][9]

Stability

Stable for ≥ 5 years when stored at -20°C.[8]

Degrades under strong acidic (pH < 3), alkaline

(pH > 9), or UV light (254 nm) conditions.[6]

¹H NMR (600 MHz, CD₃OD)

Aromatic protons at δ 7.74, 7.45, and 7.39 ppm.

Tertiary C-H at cyclohexanone ring junction at δ

5.16 ppm.[6]

¹³C NMR
Carbonyl carbon at δ 210.5 ppm. Aromatic

carbons between δ 113.8 and 157.8 ppm.[6]

Electron Impact-MS
Molecular ion peak at m/z 261. Base peak

(tropylium ion) at m/z 91.[6]
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Note: Data for melting point, boiling point, and pKa are not readily available in published

literature.

Analytical Methodologies and Experimental
Protocols
The characterization and quantification of Methoxpropamine and its metabolites rely on a

combination of advanced analytical techniques.[4][5]

General Analytical Workflow
The typical workflow for identifying MXPr in unknown samples involves screening, separation,

and structural confirmation.

Sample Preparation

Powder, Urine, or
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Caption: General workflow for the analytical characterization of Methoxpropamine.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To elucidate the precise chemical structure of the molecule.

Protocol: Proton (¹H) and Carbon-13 (¹³C) NMR spectra are recorded on a spectrometer

(e.g., 600 MHz Bruker AVANCE III).[6] The sample is dissolved in a deuterated solvent,

typically methanol-d4 (CD₃OD).[6] Chemical shifts (δ) are reported in parts per million (ppm)

and provide information about the electronic environment of the nuclei. Coupling constants

reveal connectivity between adjacent protons.[6]

Liquid Chromatography-High Resolution Mass
Spectrometry (LC-HRMS)

Objective: To separate the parent drug from its metabolites and identify them based on their

exact mass.

Protocol: Samples, such as diluted urine or plasma, are directly injected into an Ultra-High-

Performance Liquid Chromatography (UHPLC) system coupled to a Quadrupole Time-of-

Flight (QTOF) mass spectrometer.[4][5][12] This technique allows for the preliminary

identification of metabolites by analyzing fragmentation patterns and the exact masses of

both precursor and fragment ions.[12][13]

Pharmacodynamics: Mechanism of Action
The primary biological activity of Methoxpropamine is the blockade of N-Methyl-D-Aspartate

(NMDA) receptors, which are crucial for mediating excitatory neurotransmission in the brain.[1]

[6][14] This antagonism is responsible for its dissociative effects.

Experimental Protocol (Patch-Clamp Electrophysiology): The potency of MXPr as an NMDA

receptor antagonist was evaluated using patch-clamp recordings on cartwheel cells in the

dorsal cochlear nucleus of mice, which are a model for NMDA receptor-expressing neurons.

[14][15]

An inward current is induced by the microiontophoretic application of NMDA onto the cell.
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The effects of varying concentrations of MXPr on this NMDA-induced current are

measured.

The half-maximal inhibitory concentration (IC₅₀) is then calculated. For MXPr, the IC₅₀ was

determined to be 1.647 μM, confirming it as a potent NMDA receptor antagonist.[15]
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Channel Blocked
No Ion Flow (Ca²⁺, Na⁺)

Methoxpropamine

Antagonist Action
(Blocks Channel)

Glutamate / Glycine
(Agonists)

Binds

Click to download full resolution via product page

Caption: Mechanism of action of Methoxpropamine as an NMDA receptor antagonist.

Metabolism
The biotransformation of Methoxpropamine is studied through both in vitro and in vivo models

to identify key metabolites for toxicological screening.

In Vitro Protocol (Human Liver Microsomes): To identify Phase I and Phase II metabolites,

Methoxpropamine is incubated with pooled human liver microsomes (pHLM).[4][5] The
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resulting mixture is analyzed using LC-QToF-MS to detect biotransformations.[4][5] This

method identified three primary Phase I metabolites: N-despropyl(nor)MXPr, O-desmethyl

MXPr, and dihydroMXPr.[4]

In Vivo Protocol (Mouse Model): Mice are administered MXPr via intraperitoneal injection.

[12][13] Urine and plasma samples are collected at various time intervals and analyzed by

UHPLC-QTOF-HRMS.[12][13] This approach confirmed the presence of Phase I metabolites

and identified Desmethyl-MXPr-glucuronide as the main Phase II metabolite in urine.[12][13]

The N-dealkylation process is likely mediated by cytochrome P450 enzymes such as

CYP3A4, CYP2B6, and CYP2C9.[13]

Major Metabolic Pathways
The metabolism of MXPr proceeds primarily through N-dealkylation, O-demethylation, and

reduction, followed by glucuronide conjugation.

Phase I Metabolism

Phase II Metabolism

Methoxpropamine (MXPr)
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(CYP450s)[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b16369217/docs#an-in-depth-technical-guide-to-the-
chemical-and-physical-properties-of-methoxpropamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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